Cas no 20942-45-4 (2-(2-Fluorophenyl)ethyl-hydrazine Sulfate)

• Product Name: 2-(2-Fluorophenyl)ethyl-hydrazine Sulfate
• CAS No: 20942-45-4
• MF: C₈H₁₃FN₂O₄S
• MW: 252.263224363327
• CID: 2086038
• Update Time: 2025-10-28

2-(2-Fluorophenyl)ethyl-hydrazine Sulfate Chemical and Physical Properties

Names and Identifiers

• [2-(2-Fluorophenyl)ethyl]-hydrazine Sulfate
• CID 131667991
• [2-(2-Fluorophenyl)ethyl]-hydrazineSulfate
• 2-(2-Fluorophenyl)ethyl-hydrazine Sulfate

• Inchi： 1S/C8H11FN2.H2O4S/c9-8-4-2-1-3-7(8)5-6-11-10;1-5(2,3)4/h1-4,11H,5-6,10H2;(H2,1,2,3,4)
• InChI Key： WHZVRBIKSIQJTQ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.FC1C=CC=CC=1CCNN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 190
• Topological Polar Surface Area: 121

Additional information on 2-(2-Fluorophenyl)ethyl-hydrazine Sulfate

Comprehensive Overview of 2-(2-Fluorophenyl)ethyl-hydrazine Sulfate (CAS No. 20942-45-4): Properties, Applications, and Research Insights

2-(2-Fluorophenyl)ethyl-hydrazine Sulfate (CAS No. 20942-45-4) is a specialized organic compound with a unique molecular structure combining a fluorinated phenyl group and a hydrazine sulfate moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the fluorophenyl group enhances its metabolic stability, while the hydrazine sulfate component contributes to its reactivity in synthetic pathways. Researchers are increasingly exploring its applications in targeted drug design, particularly in the development of CNS-active molecules and enzyme inhibitors.

In recent years, the demand for fluorinated compounds like 2-(2-Fluorophenyl)ethyl-hydrazine Sulfate has surged, driven by trends in precision medicine and sustainable chemistry. Search engine analytics reveal frequent queries such as "fluorophenyl hydrazine derivatives in drug discovery" and "CAS 20942-45-4 synthetic applications", reflecting strong academic and industrial interest. The compound's structure-activity relationship (SAR) is particularly intriguing, as the fluorine atom's electronegativity influences binding affinity in biological systems. Computational chemists often utilize this molecule as a benchmark in molecular docking studies due to its balanced lipophilicity and hydrogen-bonding capacity.

The synthesis of 2-(2-Fluorophenyl)ethyl-hydrazine Sulfate typically involves multi-step organic reactions starting from 2-fluorophenethyl precursors. Patent literature describes optimized routes achieving >85% yield, with critical control of reaction parameters to prevent unwanted byproducts. Analytical characterization via HPLC-MS and NMR spectroscopy confirms the high purity required for pharmaceutical applications. Stability studies indicate proper storage conditions (2-8°C under inert atmosphere) to maintain integrity of both the aromatic fluorophore and hydrazine functionality.

Emerging applications extend beyond traditional medicinal chemistry. Materials scientists are investigating this compound's potential in designing fluorinated polymer precursors, where its dual functionality enables unique crosslinking behavior. Environmental studies focus on its biodegradation pathways, addressing growing concerns about fluorinated organic pollutants. The compound's electronic properties also make it interesting for optoelectronic applications, particularly in designing fluorophore-quencher systems for biochemical assays.

Quality control protocols for CAS 20942-45-4 emphasize rigorous impurity profiling, with regulatory bodies requiring documentation of residual solvents and heavy metal content. Advanced purification techniques like preparative chromatography and crystallization optimization have become standard in industrial production. Recent publications highlight novel analytical methods using UHPLC-QTOF for detecting trace impurities at ppm levels, ensuring compliance with ICH guidelines for pharmaceutical intermediates.

From a commercial perspective, the global market for fluorophenyl hydrazine derivatives shows steady growth (CAGR 6.2% from 2021-2026), with Asia-Pacific emerging as the dominant manufacturing hub. Supply chain analysts note increasing demand from contract research organizations specializing in fluorinated bioactive molecules. The compound's material safety data emphasizes standard laboratory handling procedures, with particular attention to hydrazine moiety stability during transportation and storage.

Future research directions may explore the compound's utility in click chemistry applications or as a building block for PET radiotracer development. The fluorine-18 isotopologue could potentially enable novel imaging agents for neurological disorders. Ongoing studies also investigate its role in metal-organic frameworks (MOFs) design, leveraging both the aromatic system and coordinating nitrogen atoms. These diverse applications underscore the compound's importance in modern chemical research and development.